Cas no 1192829-87-0 (1-Bromo-5-isoquinolinecarbonitrile)
1192829-87-0 structure
Product Name:1-Bromo-5-isoquinolinecarbonitrile
CAS No:1192829-87-0
MF:C10H5BrN2
MW:233.064100980759
CID:2111761
Update Time:2023-08-04
1-Bromo-5-isoquinolinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-5-Isoquinolinecarbonitrile
- 1-bromoisoquinoline-5-carbonitrile
- FKUPKSGBURJCDO-UHFFFAOYSA-N
- 5-Isoquinolinecarbonitrile, 1-bromo-
- 1-Bromo-5-isoquinolinecarbonitrile
-
- Inchi： 1S/C10H5BrN2/c11-10-9-3-1-2-7(6-12)8(9)4-5-13-10/h1-5H
- InChI Key： FKUPKSGBURJCDO-UHFFFAOYSA-N
- SMILES： BrC1C2C=CC=C(C#N)C=2C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 232
- Topological Polar Surface Area: 36.7
1-Bromo-5-isoquinolinecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A189009741-1g |
1-Bromoisoquinoline-5-carbonitrile |
1192829-87-0 | 95% | 1g |
$812.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759879-1g |
1-Bromoisoquinoline-5-carbonitrile |
1192829-87-0 | 98% | 1g |
￥7869.00 | 2024-08-09 |
1-Bromo-5-isoquinolinecarbonitrile Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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